Cas no 703-63-9 (2,4-Dimethylquinazoline)

• Product Name: 2,4-Dimethylquinazoline
• CAS No: 703-63-9
• MF: C₁₀H₁₀N₂
• MW: 158.199801921844
• MDL: MFCD18449069
• CID: 838933
• PubChem ID: 241519
• Update Time: 2025-05-20

2,4-Dimethylquinazoline Chemical and Physical Properties

Names and Identifiers

• 2,4-Dimethylquinazoline
• DIMETHYLQUINAZOLINE
• Quinazoline, 2,4-dimethyl-
• NSC48973
• Quinazoline,4-dimethyl-
• VDYFFXPVIBDLOT-UHFFFAOYSA-N
• FCH907683
• AX8210603
• W7989
• ST24027327
• NSC-48973
• CS-0085134
• DTXSID00287112
• DS-1150
• FS-3162
• AKOS006372229
• SCHEMBL196601
• 703-63-9
• MFCD18449069
• DTXCID00238260
• DB-355242

• MDL： MFCD18449069
• Inchi： 1S/C10H10N2/c1-7-9-5-3-4-6-10(9)12-8(2)11-7/h3-6H,1-2H3
• InChI Key： VDYFFXPVIBDLOT-UHFFFAOYSA-N
• SMILES： N1C(C)=NC(C)=C2C=CC=CC=12

Computed Properties

• Exact Mass: 158.0845
• Monoisotopic Mass: 158.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 25.8

Experimental Properties

• Boiling Point: 203.3°C at 760 mmHg
• PSA: 25.78

2,4-Dimethylquinazoline Security Information

• Hazard Statement： H315-H319-H335
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 2,4-Dimethylquinazoline

2,4-Dimethylquinazoline (CAS No. 703-63-9): A Comprehensive Overview

2,4-Dimethylquinazoline, also known by its CAS No. 703-63-9, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound belongs to the broader class of quinazoline derivatives, which are characterized by their bicyclic structure consisting of a benzene ring fused with a pyrimidine ring. The 2,4-dimethyl substitution pattern adds unique electronic and steric properties to the molecule, making it a versatile building block for various applications.

The synthesis of 2,4-dimethylquinazoline can be achieved through several methods, including the condensation of o-phenylenediamine derivatives with aldehydes or ketones under appropriate conditions. Recent advancements in catalytic techniques have enabled more efficient and selective syntheses, which are particularly valuable for large-scale production and research purposes. The compound's structure allows for further functionalization, enabling the creation of derivatives with tailored properties for specific applications.

One of the most promising areas of research involving 2,4-dimethylquinazoline is its application in drug discovery. Quinazolines have been extensively studied as potential leads for anti-cancer agents due to their ability to inhibit key enzymes and proteins involved in cellular signaling pathways. For instance, studies have shown that certain 2,4-dimethylquinazoline derivatives exhibit potent anti-proliferative activity against various cancer cell lines, making them strong candidates for further preclinical development.

Beyond pharmacology, 2,4-dimethylquinazoline has also found applications in materials science. Its aromaticity and planar structure make it an ideal candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Recent research has focused on incorporating 2,4-dimethylquinazoline into polymer frameworks to enhance their electronic properties and stability under operational conditions.

In addition to its practical applications, 2,4-dimethylquinazoline serves as a valuable model compound for studying fundamental chemical principles. Its reactivity patterns and electronic properties provide insights into the behavior of heterocyclic compounds under various reaction conditions. For example, investigations into the photochemical properties of 2,4-dimethylquinazoline have revealed its potential as a photosensitizer in photodynamic therapy (PDT), a technique used to treat certain types of cancer.

From an environmental perspective, understanding the degradation pathways and ecological impact of 2,4-dimethylquinazoline is crucial for ensuring sustainable practices in its production and use. Recent studies have explored biodegradation mechanisms involving microbial communities and enzymatic catalysts, providing valuable information for waste management strategies.

In conclusion, 2,4-Dimethylquinazoline (CAS No. 703-63-9) stands as a testament to the versatility and potential of heterocyclic compounds in modern science and technology. Its role spans across multiple disciplines, from drug discovery to materials innovation, underscoring its importance as a key molecule in contemporary research.